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  4. Methyl 3-[8,13-bis(2,2-difluoroethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
Methyl 3-[8,13-bis(2,2-difluoroethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate Methyl 3-[8,13-bis(2,2-difluoroethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
Brand Name: Vulcanchem
CAS No.: 123279-53-8
VCID: VC0054057
InChI: InChI=1S/C36H34F4N4O4/c1-17-21(7-9-35(45)47-5)29-16-30-22(8-10-36(46)48-6)18(2)27(42-30)14-31-24(12-34(39)40)20(4)28(44-31)15-32-23(11-33(37)38)19(3)26(43-32)13-25(17)41-29/h11-16,43-44H,7-10H2,1-6H3
SMILES: CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C=C(F)F)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC)C=C(F)F
Molecular Formula: C36H34F4N4O4
Molecular Weight: 662.7 g/mol

Methyl 3-[8,13-bis(2,2-difluoroethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate

CAS No.: 123279-53-8

Main Products

VCID: VC0054057

Molecular Formula: C36H34F4N4O4

Molecular Weight: 662.7 g/mol

Methyl 3-[8,13-bis(2,2-difluoroethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate - 123279-53-8

CAS No. 123279-53-8
Product Name Methyl 3-[8,13-bis(2,2-difluoroethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
Molecular Formula C36H34F4N4O4
Molecular Weight 662.7 g/mol
IUPAC Name methyl 3-[8,13-bis(2,2-difluoroethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoate
Standard InChI InChI=1S/C36H34F4N4O4/c1-17-21(7-9-35(45)47-5)29-16-30-22(8-10-36(46)48-6)18(2)27(42-30)14-31-24(12-34(39)40)20(4)28(44-31)15-32-23(11-33(37)38)19(3)26(43-32)13-25(17)41-29/h11-16,43-44H,7-10H2,1-6H3
Standard InChIKey PPWOXUVBOGBFSQ-UHFFFAOYSA-N
SMILES CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C=C(F)F)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC)C=C(F)F
Canonical SMILES CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C=C(F)F)C)C(=C4CCC(=O)OC)C)C(=C3C)CCC(=O)OC)C=C(F)F
Synonyms 3(2),3(2),8(2),8(2)-tetrafluoroprotoporphyrin dimethyl ester
PubChem Compound 3081707
Last Modified Nov 11 2021
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